N-Boc Fluvoxamine-d3
N-Boc Fluvoxamine-d3
Intermediate for the preparation of Fluvoxamine-d3.
Brand Name:
Vulcanchem
CAS No.:
1185235-90-8
VCID:
VC0027273
InChI:
InChI=1S/C20H29F3N2O4/c1-19(2,3)29-18(26)24-12-14-28-25-17(7-5-6-13-27-4)15-8-10-16(11-9-15)20(21,22)23/h8-11H,5-7,12-14H2,1-4H3,(H,24,26)/b25-17-/i4D3
SMILES:
CC(C)(C)OC(=O)NCCON=C(CCCCOC)C1=CC=C(C=C1)C(F)(F)F
Molecular Formula:
C20H29F3N2O4
Molecular Weight:
421.5 g/mol
N-Boc Fluvoxamine-d3
CAS No.: 1185235-90-8
Cat. No.: VC0027273
Molecular Formula: C20H29F3N2O4
Molecular Weight: 421.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Intermediate for the preparation of Fluvoxamine-d3. |
|---|---|
| CAS No. | 1185235-90-8 |
| Molecular Formula | C20H29F3N2O4 |
| Molecular Weight | 421.5 g/mol |
| IUPAC Name | tert-butyl N-[2-[(Z)-[5-(trideuteriomethoxy)-1-[4-(trifluoromethyl)phenyl]pentylidene]amino]oxyethyl]carbamate |
| Standard InChI | InChI=1S/C20H29F3N2O4/c1-19(2,3)29-18(26)24-12-14-28-25-17(7-5-6-13-27-4)15-8-10-16(11-9-15)20(21,22)23/h8-11H,5-7,12-14H2,1-4H3,(H,24,26)/b25-17-/i4D3 |
| Standard InChI Key | AWASKHZMVXXGIR-HSZHRYAASA-N |
| Isomeric SMILES | [2H]C([2H])([2H])OCCCC/C(=N/OCCNC(=O)OC(C)(C)C)/C1=CC=C(C=C1)C(F)(F)F |
| SMILES | CC(C)(C)OC(=O)NCCON=C(CCCCOC)C1=CC=C(C=C1)C(F)(F)F |
| Canonical SMILES | CC(C)(C)OC(=O)NCCON=C(CCCCOC)C1=CC=C(C=C1)C(F)(F)F |
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